273-21-2(4-Azabenzimidazole),A852399,3Y-0826

4-Azabenzimidazole Properties

Names and Identifiers

- 3H-Imidazo[4,5-b]pyridine
- 1H-Imidazo[4,5-b]pyridine
- pyrido(2,3-d)imidazole
- 1-Deazapurine
- 4-Azabenzimidazole
- 1H-imidazo[4,5-b]-pyridine
- 3,4-diazaindole
- 4-Aza-1H-benzimidazole
- 4H-Imidazo[4,5-b]pyridine
- 5-b] pyridine
- 7-azabenzimidazole
- imidazo(4,5-b)pyridine
- 1,3,4-Triaza-1H-indene
- 273-21-2
- imidazo[4,5 b]pyridine
- BDBM50524492
- AKOS009144606
- Imidazo[4,5-b]pyridine
- DTXSID9075375
- 32106-04-0
- azabenzimidazole
- MFCD01646138
- CS-0356773
- 7-Aza-1H-benzimidazole
- Z276130126
- AC-23435
- FT-0617625
- CHEBI:59952
- FT-0699482
- 1-Deaza-9H-purine
- NS00028284
- A852399
- CS-0018962
- EN300-197174
- 170245-19-9
- 4-Azabenzimidazole, 99%
- SCHEMBL10759
- Epitope ID:140094
- AKOS015900948
- NSC-403091
- 4-Azabenzodiazole
- SY027512
- 3Y-0826
- FT-0617624
- Q27126982
- EINECS 205-987-3
- NSC 403091
- Imidazo[4
- NSC403091
- 3h-imidazo[4,5-b]pyridin
- imidazopyridine
- 1H-Imidazo(4,5-b)pyridine
- 4H-Imidazo[4,5-b]pyridine(9CI)
- AM20051028
- J-010609
- MFCD00005579
- HMS3538H12
- J-016732
- 170245-18-8
- CHEMBL4476663
- AC-907/34117009
- 1H-Imidazo4,5-bpyridine
- Imidazo(4,5-b)pyridine;pyrido(2,3-d)imidazole
- Imidazo(4,5-b)pyridine (6CI)
- DB-027091
- SDCCGSBI-0658839.P001
- 3h-imidazo(4,5-b)pyridine
- DB-064777
- DTXCID0037653
- +Expand
- MDL： MFCD01646138
- InChIKey： GAMYYCRTACQSBR-UHFFFAOYSA-N
- Inchi： 1S/C6H5N3/c1-2-5-6(7-3-1)9-4-8-5/h1-4H,(H,7,8,9)
- SMILES： C1=CC2=C(N=C1)NC=N2
- BRN： 2600

Computed Properties

Exact Mass: 119.04800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 119.048
Heavy Atom Count: 9
Complexity: 105
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 41.6A^2

Experimental Properties

LogP: 0.95790
PSA: 41.57000
Refractive Index: 1.5589 (estimate)
Boiling Point: 140-150°C/0.1mm
Melting Point: 148-151 °C (lit.)
Flash Point: 140-150°C/0.1mm
Solubility: Soluble in dimethylformamide.
Color/Form: Yellow to light brown powder
Density: 1.2058 (rough estimate)

4-Azabenzimidazole Security Information

Symbol: GHS07
RTECS：NJ5108000
WGK Germany：3
Safety Instruction： S24/25
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
Risk Phrases： 22
Signal Word：Warning

4-Azabenzimidazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Azabenzimidazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BCFN-250mg	4-Azabenzimidazole	273-21-2	97%	250mg	$9.00
A2B Chem LLC	AF28531-250mg	4-Azabenzimidazole	273-21-2	97%	250mg	$8.00
abcr	AB358876-250 mg	3H-Imidazo[4,5-b]pyridine, 95%; .	273-21-2	95%	250mg	€90.80	2023-04-26
Alichem	A029168977-5g	3H-Imidazo(4,5-b)pyridine	273-21-2	98%	5g	$240.94	2023-09-02
Ambeed	A890252-250mg	4H-Imidazo[4,5-b]pyridine	273-21-2	97%	250mg	$36.0	2024-07-28
Apollo Scientific	OR27927-1g	1H-Imidazo[4,5-b]pyridine	273-21-2	97%	1g	£57.00	2023-09-02
Chemenu	CM150999-1g	3H-Imidazo[4,5-b]pyridine	273-21-2	95+%	1g	$78	2021-08-05
Enamine	EN300-197174-0.05g	1H-imidazo[4,5-b]pyridine	273-21-2	95%	0.05g	$19.0
eNovation Chemicals LLC	D376163-1g	4-Azabenzimidazole	273-21-2	97%	1g	$200	2022-06-08
Fluorochem	223376-1g	3H-Imidazo[4,5-b]pyridine	273-21-2	95%	1g	￡127.00	2022-02-28

4-Azabenzimidazole Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:273-21-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:273-21-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Azabenzimidazole Related Literature

1. Synthetic approaches to some aza-analogues of benzimidazole N-oxides. Part 1. The imidazo[4,5-b]pyridine series

Adrian F. Andrews,David M. Smith,Harold F. Hodson,Peter B. Thorogood J. Chem. Soc. Perkin Trans. 1 1982 2995
2. Ground and excited state prototropic reactions in 2-(2′-methoxyphenyl)-3H?-imidazo[4,5-b]pyridine??

Somes K. Das,Sneh K. Dogra J. Chem. Soc. Perkin Trans. 2 1998 2765
3. A new synthesis of substituted imidazo[4,5-b]pyridinones by reductive cyclisation of 4-nitro-1H-imidazol-5-yl di- and tri-carbonyl compounds

George Tennant,Christopher J. Wallis,George W. Weaver J. Chem. Soc. Perkin Trans. 1 1999 629
4. Synthesis of 5-substituted imidazo[4,5-b]pyridinones by annelation of 4-amino-5-ethoxalyl-1H-imidazole derivatives with active methylene compounds

George Tennant,Christopher J. Wallis,George W. Weaver J. Chem. Soc. Perkin Trans. 1 1999 827
5. Regioselective C2-arylation of imidazo[4,5-b]pyridines

Jonathan Macdonald,Victoria Oldfield,Vassilios Bavetsias,Julian Blagg Org. Biomol. Chem. 2013 11 2335
6. Synthesis of 2-amino-imidazo[4,5-b]pyridines

Adam J. Rosenberg,Theresa M. Williams,Abraham J. Jordan,Daniel A. Clark Org. Biomol. Chem. 2013 11 3064
7. Photophysical properties of structural isomers of homoleptic Ir-complexes derived from xylenyl-substituted N-heterocyclic carbene ligands

Bo-Sun Yun,Jin-Hyoung Kim,So-Yoen Kim,Ho-Jin Son,Dae Won Cho,Sang Ook Kang Phys. Chem. Chem. Phys. 2019 21 7155
8. CuI nanoparticle-catalyzed synthesis of tetracyclic benzo[e]benzo[4,5]imidazo[1,2-c][1,3]thiazin-6-imine heterocycles by SNAr-type C–S, C–N bond formation from isothiocyanatobenzenes and benzimidazoles

Xiaolong Guo,Luyao Wang,Jing Hu,Mengmeng Zhang RSC Adv. 2018 8 22259
9. Design of 7-amino-6-chloro-3H-imidazo[4,5-b]pyridine scaffold from 5-chloro-2,4-diaminopyrimidine pharmacophore: identification of potent inhibitors of anaplastic lymphoma kinase

Keith S. Learn,Jason C. Wagner,Mark S. Albom,Thelma S. Angeles,Zeqi Huang,Arup K. Ghose,Weihua Wan,Mangeng Cheng,Bruce D. Dorsey,Gregory R. Ott Med. Chem. Commun. 2012 3 1138
10. Access to 2-pyridinylamide and imidazopyridine from 2-fluoropyridine and amidine hydrochloride

Yibiao Li,Shuo Huang,Jiaming Li,Jian Li,Xiaoliang Ji,Jiasheng Liu,Lu Chen,Shiyong Peng,Kun Zhang Org. Biomol. Chem. 2020 18 9292

Cas no 273-21-2 (4-Azabenzimidazole)

4-Azabenzimidazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Azabenzimidazole Security Information

4-Azabenzimidazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Azabenzimidazole Price

4-Azabenzimidazole Suppliers

4-Azabenzimidazole Related Literature

273-21-2 (4-Azabenzimidazole) Related Products